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Compound of Interest

Compound Name: Ceftriaxone sodium hydrate

Cat. No.: B10753623

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the spectroscopic characterization of

Ceftriaxone sodium hydrate, a widely used third-generation cephalosporin antibiotic. The

focus is on two fundamental analytical techniques: Ultraviolet-Visible (UV-Vis) and Fourier-

Transform Infrared (FT-IR) spectroscopy. This document outlines the core principles,

experimental protocols, and data interpretation for the identification and quantification of this

active pharmaceutical ingredient.

Ultraviolet-Visible (UV-Vis) Spectroscopy
UV-Vis spectroscopy is a valuable tool for the quantitative analysis of Ceftriaxone sodium
hydrate, based on the principle of light absorption by the molecule in solution. The

chromophores within the ceftriaxone molecule exhibit characteristic absorption at specific

wavelengths in the UV region.

Quantitative Data Summary
The spectrophotometric analysis of Ceftriaxone sodium hydrate in an aqueous medium

consistently shows a maximum absorption wavelength (λmax) at 241 nm.[1][2][3] This
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wavelength is utilized for the quantitative determination of the drug in various formulations.

Parameter Value Solvent Reference

λmax 241 nm Distilled Water [1][3]

Linearity Range 5–50 µg/mL Distilled Water [1]

Molar Absorptivity
2.046 × 10³ L mol⁻¹

cm⁻¹
Distilled Water [1]

Sandell's Sensitivity
0.02732 µg/cm²/0.001

absorbance units
Distilled Water [1]

A separate method involving a derivatization reaction with 3-methyl-2-benzothiazoline

hydrazone hydrochloride (MBTH) and ferric chloride yields a green-colored chromogen with an

absorption maximum at 628 nm, which can also be used for estimation.[4]

Experimental Protocol: UV-Vis Spectroscopy
The following protocol outlines the steps for the UV-Vis spectroscopic analysis of Ceftriaxone
sodium hydrate.

Instrumentation:

A double-beam UV-Visible spectrophotometer with a 1 cm path length quartz cuvette is

required.[1]

Reagents and Materials:

Ceftriaxone Sodium Hydrate reference standard

Distilled water (or other suitable solvent)

Procedure:

Preparation of Standard Stock Solution: Accurately weigh 100 mg of Ceftriaxone sodium
hydrate reference standard and dissolve it in 100 mL of distilled water to obtain a standard

stock solution of 1 mg/mL.[1][4]
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Preparation of Working Standard Solutions: From the stock solution, prepare a series of

dilutions to cover the desired concentration range (e.g., 5-50 µg/mL).[1]

Spectrophotometric Measurement:

Set the spectrophotometer to scan in the UV region, typically from 200 to 400 nm.[2][3]

Use distilled water as the blank to zero the instrument.

Measure the absorbance of each working standard solution at the λmax of 241 nm.[1][3]

Construction of Calibration Curve: Plot a graph of absorbance versus concentration of the

working standard solutions. The resulting calibration curve should be linear and can be used

to determine the concentration of unknown samples.

Experimental Workflow: UV-Vis Spectroscopy
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Caption: Workflow for UV-Vis spectroscopic analysis of Ceftriaxone Sodium Hydrate.

Fourier-Transform Infrared (FT-IR) Spectroscopy
FT-IR spectroscopy is a powerful technique for the identification and qualitative analysis of

Ceftriaxone sodium hydrate. It provides a molecular fingerprint based on the vibrational
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frequencies of the functional groups present in the molecule.

Quantitative Data Summary
The FT-IR spectrum of Ceftriaxone sodium hydrate exhibits several characteristic absorption

bands corresponding to its various functional groups. The quantification of Ceftriaxone sodium

in powder for injection can be achieved by measuring the absorbance of the carbonyl band in

the region of 1800-1700 cm⁻¹.[5][6]

Functional Group
Wavenumber
(cm⁻¹)

Description Reference

N-H (Amide) 3434 and 3272
Asymmetric and

symmetric stretching
[7]

C=O (Carbonyl) 1742 Stretching vibration [7]

C=C and C=N 1608, 1536, 1501
Ring stretching

vibrations
[7]

C-N 1286 Stretching vibration [7]

Experimental Protocol: FT-IR Spectroscopy
The following protocol details the steps for the FT-IR analysis of Ceftriaxone sodium hydrate
using the KBr pellet method.

Instrumentation:

Fourier-Transform Infrared (FT-IR) spectrometer.[5]

Reagents and Materials:

Ceftriaxone Sodium Hydrate sample

Potassium bromide (KBr), spectroscopic grade

Procedure:
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Sample Preparation (KBr Pellet):

Dry the KBr at 120°C until a constant weight is achieved to remove any moisture.[5]

Grind a small amount of the Ceftriaxone sodium hydrate sample with KBr in a mortar

and pestle. A common ratio is 1:10 (sample:KBr).[5]

Compress the mixture in a pellet press to form a thin, transparent pellet.

Spectral Acquisition:

Place the KBr pellet in the sample holder of the FT-IR spectrometer.

Acquire the spectrum over the range of 4000 to 500 cm⁻¹.[5]

Perform a background scan with an empty pellet holder or a blank KBr pellet.

Data Analysis:

Identify the characteristic absorption peaks in the obtained spectrum.

Compare the spectrum with a reference spectrum of Ceftriaxone sodium hydrate for

identification.

For quantitative analysis, measure the absorbance of the carbonyl band between 1800

and 1700 cm⁻¹.[5]

Experimental Workflow: FT-IR Spectroscopy
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Caption: Workflow for FT-IR spectroscopic analysis of Ceftriaxone Sodium Hydrate.

Conclusion
UV-Vis and FT-IR spectroscopy are indispensable techniques in the analytical characterization

of Ceftriaxone sodium hydrate. UV-Vis spectroscopy provides a reliable method for

quantitative analysis, while FT-IR spectroscopy offers a detailed molecular fingerprint for

identification and qualitative assessment. The protocols and data presented in this guide serve

as a comprehensive resource for researchers and professionals in the pharmaceutical industry,

ensuring accurate and consistent analysis of this vital antibiotic.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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